![molecular formula C18H22N2O3S B4737574 2-[methyl(methylsulfonyl)amino]-N-(3-phenylpropyl)benzamide](/img/structure/B4737574.png)
2-[methyl(methylsulfonyl)amino]-N-(3-phenylpropyl)benzamide
Overview
Description
2-[methyl(methylsulfonyl)amino]-N-(3-phenylpropyl)benzamide, also known as MSMB, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of 2-[methyl(methylsulfonyl)amino]-N-(3-phenylpropyl)benzamide is not fully understood. However, studies have suggested that 2-[methyl(methylsulfonyl)amino]-N-(3-phenylpropyl)benzamide may exert its anti-cancer effects by inhibiting the activity of histone deacetylases (HDACs), enzymes that play a role in regulating gene expression. 2-[methyl(methylsulfonyl)amino]-N-(3-phenylpropyl)benzamide has also been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory prostaglandins.
Biochemical and Physiological Effects
2-[methyl(methylsulfonyl)amino]-N-(3-phenylpropyl)benzamide has been found to have various biochemical and physiological effects. In animal studies, 2-[methyl(methylsulfonyl)amino]-N-(3-phenylpropyl)benzamide has been shown to reduce tumor growth and metastasis, as well as reduce inflammation and pain. 2-[methyl(methylsulfonyl)amino]-N-(3-phenylpropyl)benzamide has also been found to have a protective effect on the liver, reducing liver damage caused by oxidative stress.
Advantages and Limitations for Lab Experiments
2-[methyl(methylsulfonyl)amino]-N-(3-phenylpropyl)benzamide has several advantages for lab experiments, including its relatively low toxicity and high solubility in water and organic solvents. However, 2-[methyl(methylsulfonyl)amino]-N-(3-phenylpropyl)benzamide also has some limitations, including its instability in acidic conditions and its potential to form dimers and aggregates in solution.
Future Directions
There are several potential future directions for research on 2-[methyl(methylsulfonyl)amino]-N-(3-phenylpropyl)benzamide. One area of interest is the development of 2-[methyl(methylsulfonyl)amino]-N-(3-phenylpropyl)benzamide-based therapeutics for cancer and inflammatory diseases. Another potential direction is the investigation of 2-[methyl(methylsulfonyl)amino]-N-(3-phenylpropyl)benzamide's effects on other physiological systems, such as the cardiovascular and nervous systems. Additionally, further research is needed to fully understand the mechanism of action of 2-[methyl(methylsulfonyl)amino]-N-(3-phenylpropyl)benzamide and its potential side effects.
Conclusion
In conclusion, 2-[methyl(methylsulfonyl)amino]-N-(3-phenylpropyl)benzamide is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. Its anti-cancer, anti-inflammatory, and analgesic effects make it a promising candidate for the development of new therapeutics. Further research is needed to fully understand the mechanism of action of 2-[methyl(methylsulfonyl)amino]-N-(3-phenylpropyl)benzamide and its potential side effects, as well as to explore its potential applications in other physiological systems.
Scientific Research Applications
2-[methyl(methylsulfonyl)amino]-N-(3-phenylpropyl)benzamide has been extensively studied for its potential therapeutic applications, including its anti-cancer, anti-inflammatory, and analgesic effects. In cancer research, 2-[methyl(methylsulfonyl)amino]-N-(3-phenylpropyl)benzamide has been shown to inhibit the growth and proliferation of various cancer cell lines, including breast, lung, and prostate cancer cells. 2-[methyl(methylsulfonyl)amino]-N-(3-phenylpropyl)benzamide has also been found to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines and chemokines. In addition, 2-[methyl(methylsulfonyl)amino]-N-(3-phenylpropyl)benzamide has been shown to have analgesic effects, reducing pain in animal models of neuropathic pain.
properties
IUPAC Name |
2-[methyl(methylsulfonyl)amino]-N-(3-phenylpropyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O3S/c1-20(24(2,22)23)17-13-7-6-12-16(17)18(21)19-14-8-11-15-9-4-3-5-10-15/h3-7,9-10,12-13H,8,11,14H2,1-2H3,(H,19,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SVHOUEPRZKSYRY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1=CC=CC=C1C(=O)NCCCC2=CC=CC=C2)S(=O)(=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[methyl(methylsulfonyl)amino]-N-(3-phenylpropyl)benzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-{[1-(4-ethylphenyl)-3,5-dioxo-4-pyrazolidinylidene]methyl}-2-methoxyphenyl 2-furoate](/img/structure/B4737497.png)
![N-(2,4-dichlorophenyl)-1-[(dimethylamino)sulfonyl]-4-piperidinecarboxamide](/img/structure/B4737499.png)
![2-[1-(2-methoxybenzyl)-3-oxo-2-piperazinyl]-N-[3-(1H-pyrazol-1-yl)propyl]acetamide](/img/structure/B4737502.png)
![4-{[4-(3-chlorophenyl)-1-piperazinyl]carbonyl}-8-methyl-2-(3-pyridinyl)quinoline](/img/structure/B4737517.png)
![2-[(4-{[(2-chlorophenoxy)acetyl]amino}-3-methylbenzoyl)amino]benzoic acid](/img/structure/B4737525.png)
![5-{4-[(3-fluorobenzyl)oxy]-3-methoxybenzylidene}-3-(2-methoxyphenyl)-1,3-thiazolidine-2,4-dione](/img/structure/B4737526.png)
![5-{4-[(2,6-dichlorobenzyl)oxy]-3-methoxybenzylidene}-2-thioxo-1,3-thiazolidin-4-one](/img/structure/B4737528.png)
![N-[3-methyl-4-(2-oxo-2H-chromen-3-yl)phenyl]-3-phenylacrylamide](/img/structure/B4737529.png)
![N-[3-cyano-4-(4-isopropylphenyl)-5-methyl-2-thienyl]nicotinamide](/img/structure/B4737537.png)
![2-(4-bromophenyl)-N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]acetamide](/img/structure/B4737554.png)
![N-[4-(aminosulfonyl)phenyl]-2-[(4-ethyl-5-methyl-3-thienyl)carbonyl]hydrazinecarbothioamide](/img/structure/B4737566.png)
